Cas no 1344930-05-7 ((3S)-3-acetamido-3-(2-fluorophenyl)propanoic acid)

• Product Name: (3S)-3-acetamido-3-(2-fluorophenyl)propanoic acid
• CAS No: 1344930-05-7
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• MDL: MFCD18854057
• CID: 5683310
• PubChem ID: 78947614
• Update Time: 2025-07-19

(3S)-3-acetamido-3-(2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-25440322
• 1344930-05-7
• (3S)-3-acetamido-3-(2-fluorophenyl)propanoic acid
• AKOS017380189

• MDL： MFCD18854057
• Inchi： 1S/C11H12FNO3/c1-7(14)13-10(6-11(15)16)8-4-2-3-5-9(8)12/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16)/t10-/m0/s1
• InChI Key： BNOHSQPRLQLBJP-JTQLQIEISA-N
• SMILES： FC1C=CC=CC=1[C@H](CC(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 225.08012141g/mol
• Monoisotopic Mass: 225.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-acetamido-3-(2-fluorophenyl)propanoic acid

Comprehensive Overview of (3S)-3-acetamido-3-(2-fluorophenyl)propanoic acid (CAS No. 1344930-05-7)

(3S)-3-acetamido-3-(2-fluorophenyl)propanoic acid (CAS No. 1344930-05-7) is a chiral fluorinated organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl group and an acetamido moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and inflammatory diseases. The compound's stereospecificity and fluorine substitution contribute to its enhanced binding affinity and metabolic stability, which are critical factors in modern medicinal chemistry.

The growing demand for fluorinated compounds in drug development has placed (3S)-3-acetamido-3-(2-fluorophenyl)propanoic acid at the forefront of scientific inquiry. Fluorine's electronegativity and small atomic radius often improve a molecule's pharmacokinetic properties, making it a hotspot in structure-activity relationship (SAR) studies. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they are frequently used in virtual screening and molecular docking simulations. This aligns with the increasing popularity of searches like "fluorinated drug intermediates" and "chiral building blocks for pharmaceuticals," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, (3S)-3-acetamido-3-(2-fluorophenyl)propanoic acid is often synthesized via asymmetric catalysis or enzymatic resolution, methods that are pivotal in producing enantiomerically pure substances. The compound's optical purity is crucial for its application in peptide mimetics and enzyme inhibitors, areas where even minor stereochemical deviations can drastically alter biological activity. This has led to a surge in queries about "asymmetric synthesis techniques" and "enantioselective fluorination," underscoring the compound's role in advancing synthetic methodologies.

In addition to its pharmaceutical applications, (3S)-3-acetamido-3-(2-fluorophenyl)propanoic acid is also explored in material science, particularly in the development of fluorescent probes and bioimaging agents. The 2-fluorophenyl group's ability to influence electronic properties makes it a candidate for designing sensors with high selectivity and sensitivity. This interdisciplinary appeal has sparked interest in searches like "fluorophores for bioimaging" and "small-molecule sensors," demonstrating the compound's versatility beyond traditional drug design.

Quality control and analytical characterization of (3S)-3-acetamido-3-(2-fluorophenyl)propanoic acid are equally critical, with techniques such as HPLC, NMR, and mass spectrometry being routinely employed. The compound's CAS No. 1344930-05-7 serves as a unique identifier in chemical databases, facilitating accurate literature retrieval and regulatory compliance. As the scientific community emphasizes reproducibility and data integrity, queries related to "analytical validation of chiral compounds" have become more frequent, further highlighting the compound's significance in rigorous scientific workflows.

Looking ahead, (3S)-3-acetamido-3-(2-fluorophenyl)propanoic acid is poised to remain a key player in both academic and industrial research. Its integration into high-throughput screening platforms and fragment-based drug discovery pipelines underscores its enduring value. With the rise of personalized medicine and targeted therapies, the demand for structurally diverse and functionally nuanced compounds like this will only intensify, ensuring its place in the future of scientific innovation.